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Compound of Interest

Compound Name: (+)-Acutifolin A

Cat. No.: B15191920 Get Quote

For researchers, scientists, and professionals in drug development, this in-depth technical

guide provides a thorough overview of the physical and chemical properties of (+)-Acutifolin A,

a novel flavan-derived constituent. This document summarizes its characteristics, details the

experimental protocols for its isolation and structural elucidation, and explores its potential

biological activities and associated signaling pathways.

Physicochemical Properties of (+)-Acutifolin A
(+)-Acutifolin A is a novel natural product isolated from the bark of Brosimum acutifolium, a

plant used in Brazilian folk medicine.[1][2][3] Its unique structure features a bicyclo[3.3.1]non-3-

ene-2,9-dione ring system.[1][3] The following table summarizes the known physical and

chemical properties of this compound.
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Property Value Source

Molecular Formula C₂₀H₂₂O₄ [1]

Molecular Weight 326.39 g/mol
Calculated from Molecular

Formula

Appearance Colorless oil [1]

Optical Rotation +28.6 (c 0.85, CHCl₃) [1]

UV (MeOH) λmax (log ε)
204 (4.43), 225 (4.13), 281

(3.78) nm
[1]

IR (film) νmax 3400, 1710, 1615, 1500 cm⁻¹ [1]

High-Resolution Mass

Spectrometry (HRMS)

m/z 327.1573 [M+H]⁺ (Calcd

for C₂₀H₂₃O₄, 327.1596)
[1]

Experimental Protocols
Isolation of (+)-Acutifolin A
The isolation of (+)-Acutifolin A from the bark of Brosimum acutifolium involves a multi-step

extraction and chromatographic purification process.[1]

1. Extraction:

The dried and powdered bark of Brosimum acutifolium is extracted with methanol (MeOH).

The resulting MeOH extract is then partitioned between ethyl acetate (EtOAc) and water

(H₂O).[1]

The EtOAc-soluble portion, containing a mixture of flavonoids and other secondary

metabolites, is concentrated for further purification.[1]

2. Chromatographic Purification:

The crude EtOAc extract is subjected to open column chromatography on an octadecylsilyl

(ODS) silica gel column.
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Further purification is achieved through reversed-phase High-Performance Liquid

Chromatography (HPLC) to yield pure (+)-Acutifolin A.[1]

The following diagram illustrates the general workflow for the isolation of (+)-Acutifolin A.
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Isolation workflow for (+)-Acutifolin A.

Structure Elucidation
The chemical structure of (+)-Acutifolin A was determined using a combination of

spectroscopic techniques.[1][3]

1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: Including ¹H NMR, ¹³C NMR,

COSY, HMQC, and HMBC experiments to establish the connectivity of protons and carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the

exact molecular formula.[1]

Infrared (IR) and Ultraviolet (UV) Spectroscopy: To identify functional groups and the

chromophore system.[1]

Biological Activity and Signaling Pathways
While the bark of Brosimum acutifolium is known for its anti-inflammatory and antirheumatic

properties, specific biological activities and the mechanisms of action for (+)-Acutifolin A have

not been extensively studied.[1][4] However, based on the activities of other flavans and

compounds isolated from this plant, potential areas of investigation include:

Anti-inflammatory Activity: Many flavonoids exhibit anti-inflammatory effects by modulating

key signaling pathways such as the NF-κB and MAPK pathways.

Antioxidant Activity: The phenolic nature of flavonoids suggests potential radical scavenging

and antioxidant properties.

Cytotoxic Activity: Other constituents of Brosimum acutifolium have demonstrated cytotoxic

activity against cancer cell lines.[5]

The following diagram depicts a hypothetical signaling pathway that could be modulated by (+)-
Acutifolin A, based on the known mechanisms of other flavonoids in inflammation.
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Hypothetical anti-inflammatory signaling pathway.

Further research is required to elucidate the specific biological targets and signaling pathways

modulated by (+)-Acutifolin A, which will be crucial for evaluating its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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